N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea

• IUPAC Name: 1-(2-chlorophenyl)-3-[1-[(2-methylphenyl)methyl]pyrazol-3-yl]thiourea
• InChI: InChI=1S/C18H17ClN4S/c1-13-6-2-3-7-14(13)12-23-11-10-17(22-23)21-18(24)20-16-9-5-4-8-15(16)19/h2-11H,12H2,1H3,(H2,20,21,22,24)
• InChI Key: OWWKKVXWZYPALX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=CC(=N2)NC(=S)NC3=CC=CC=C3Cl
• Molecular Formula: C18H17ClN4S
• Molecular Weight: 356.9 g/mol

Description

N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea, also known as CMPT, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of pyrazole-thiourea derivatives, which have been found to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in inflammation and cancer development. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, as well as the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of various genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea has been found to exhibit various biochemical and physiological effects, including the inhibition of COX-2 activity, the suppression of NF-κB activation, and the induction of apoptosis (programmed cell death) in cancer cells. It has also been found to exhibit antioxidant activity, which may help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea for lab experiments is its ability to inhibit COX-2 activity, which makes it a useful tool for studying the role of COX-2 in various biological processes. However, one of the limitations of N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea, including:
1. Further studies to elucidate the exact mechanism of action of N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea, including its effects on other enzymes and signaling pathways involved in inflammation and cancer.
2. Studies to optimize the synthesis and purification of N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea, with the aim of improving its solubility and bioavailability.
3. Studies to evaluate the potential therapeutic applications of N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea in various disease models, including cancer, inflammation, and neurodegenerative diseases.
4. Studies to develop new derivatives of N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea with improved biological activity and selectivity.
Conclusion:
In conclusion, N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea is a chemical compound that has been synthesized and studied for its potential applications in scientific research. It exhibits various biological activities, including anti-inflammatory, antioxidant, and antitumor effects, and has been found to inhibit COX-2 activity and NF-κB activation. While there are some limitations to its use in lab experiments, there are also several potential future directions for research on N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea, including further studies to elucidate its mechanism of action and evaluate its therapeutic applications.

Scientific Research Applications

N-(2-chlorophenyl)-N'-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]thiourea has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and antitumor effects.